Cas no 2227669-71-6 (3-(2R)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine)

• Product Name: 3-(2R)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine
• CAS No: 2227669-71-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5797969
• PubChem ID: 165612981
• Update Time: 2025-06-08

3-(2R)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine
• 2227669-71-6
• EN300-1760288
• 3-[(2R)-oxiran-2-yl]-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C9H8N2O/c1-2-6-7(8-5-12-8)4-11-9(6)10-3-1/h1-4,8H,5H2,(H,10,11)/t8-/m0/s1
• InChI Key： BDBVSZDSKHIHGU-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.2Ų

Additional information on 3-(2R)-oxiran-2-yl-1H-pyrrolo2,3-bpyridine

Comprehensive Overview of 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227669-71-6)

In the rapidly evolving field of pharmaceutical and organic chemistry, 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227669-71-6) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique oxirane and pyrrolopyridine moieties, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereospecific (2R)-oxiran-2-yl group, which may influence its biological activity and synthetic utility.

The structural complexity of 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine makes it a valuable scaffold for designing novel therapeutic agents. Recent studies suggest that derivatives of this compound could interact with specific enzymatic targets, potentially addressing unmet medical needs in areas such as oncology and neurology. Its pyrrolopyridine core is structurally similar to purine bases, which may contribute to its ability to modulate biological pathways.

From a synthetic chemistry perspective, the oxirane (epoxide) functionality in 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine offers multiple possibilities for further chemical modifications. This reactive group can undergo ring-opening reactions with various nucleophiles, enabling the creation of diverse molecular architectures. Such transformations are particularly valuable in medicinal chemistry where structure-activity relationship (SAR) studies are crucial for optimizing drug candidates.

Current research trends indicate growing interest in chiral building blocks like 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine, as the pharmaceutical industry increasingly focuses on enantiomerically pure compounds. The compound's (2R) configuration makes it especially valuable for developing stereoselective synthetic routes and investigating chiral recognition in biological systems. This aligns with the broader industry shift toward precision medicine and targeted therapies.

The physicochemical properties of 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227669-71-6) are also noteworthy. Its balanced lipophilicity and molecular weight suggest favorable drug-like characteristics, potentially offering good membrane permeability while maintaining solubility - a critical factor in drug development. These properties make it an attractive candidate for further pharmacokinetic optimization.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic approaches to 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine. Catalytic asymmetric epoxidation methods and biocatalytic transformations are being investigated to produce this compound with higher efficiency and lower environmental impact. These developments respond to the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Analytical characterization of 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's stability under various conditions is an active area of investigation, particularly regarding its oxirane ring stability in different pH environments. Such studies are essential for determining appropriate storage conditions and formulation strategies.

The intellectual property landscape surrounding 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227669-71-6) is evolving, with several patent applications describing its synthesis and potential applications. This reflects the compound's perceived value in pharmaceutical research and development. Companies and academic institutions are actively exploring its utility in various therapeutic areas, though specific indications remain proprietary in many cases.

From a safety perspective, preliminary toxicological assessments of 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine derivatives are underway, focusing on their metabolic fate and potential reactive metabolites. These studies are crucial for understanding the compound's safety profile and guiding further structural modifications to optimize both efficacy and tolerability.

As the scientific community continues to investigate 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine, its role in fragment-based drug discovery is becoming increasingly apparent. The compound's relatively small size yet structural complexity makes it an ideal fragment for growing or linking strategies in medicinal chemistry. This approach aligns with current trends in rational drug design and computational chemistry.

The commercial availability of 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine (CAS No. 2227669-71-6) from specialty chemical suppliers has facilitated broader research into its applications. However, challenges remain in scaling up its synthesis while maintaining high enantiomeric purity, an area where continuous process improvement is ongoing.

In summary, 3-(2R)-oxiran-2-yl-1H-pyrrolo[2,3-b]pyridine represents a fascinating intersection of structural complexity, synthetic challenge, and therapeutic potential. Its unique combination of oxirane and pyrrolopyridine functionalities continues to inspire innovative research across multiple scientific disciplines, positioning it as a compound to watch in coming years.